Cas no 41115-22-4 (N-butyl-2,6-dimethylaniline)

• Product Name: N-butyl-2,6-dimethylaniline
• CAS No: 41115-22-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 2634540
• PubChem ID: 5251001
• Update Time: 2025-04-21

N-butyl-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• UCP7PQE443
• 41115-22-4
• N-butyl-2,6-dimethylaniline
• Benzenamine, N-butyl-2,6-dimethyl-
• UMHATKUMNAUAPM-UHFFFAOYSA-N
• UNII-UCP7PQE443
• SCHEMBL7288546
• AKOS005296129

• Inchi： 1S/C12H19N/c1-4-5-9-13-12-10(2)7-6-8-11(12)3/h6-8,13H,4-5,9H2,1-3H3
• InChI Key： UMHATKUMNAUAPM-UHFFFAOYSA-N
• SMILES： N(C1C(C)=CC=CC=1C)CCCC

Computed Properties

• Exact Mass: 177.151749610Da
• Monoisotopic Mass: 177.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų